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Compound of Interest

Compound Name: (+/-)-Lisofylline

Cat. No.: B019285

For researchers, scientists, and drug development professionals handling (+/-)-Lisofylline,
ensuring its proper disposal is a critical component of laboratory safety and environmental
responsibility. While (+/-)-Lisofylline is not classified as a hazardous substance under the
2012 OSHA Hazard Communication Standard, adherence to established disposal protocols for
chemical waste is essential.[1][2] This guide provides a procedural framework for the safe and
compliant disposal of (+/-)-Lisofylline.

Immediate Safety and Handling

Before initiating any disposal procedure, ensure that appropriate personal protective equipment
(PPE) is worn, including safety goggles, gloves, and a lab coat.[1] In the event of a spill, the
material should be picked up mechanically and placed in a suitable container for disposal.[2]
Avoid generating dust and prevent the chemical from entering drains, sewers, or surface and
ground water.[2][3]

Step-by-Step Disposal Procedure

The disposal of (+/-)-Lisofylline should be conducted in accordance with federal, state, and
local environmental regulations. The following steps provide a general guideline:

o Waste Characterization: Although not federally regulated as a hazardous waste, it is crucial
to consult with your institution's Environmental Health and Safety (EHS) department to
confirm its classification according to local regulations.[4]
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e Segregation: Unused or waste (+/-)-Lisofylline should be segregated from other chemical
waste streams unless otherwise instructed by your EHS office.

o Containment: Place the waste (+/-)-Lisofylline in a clearly labeled, sealed container
appropriate for chemical waste. Ensure the label includes the full chemical name and any
other information required by your institution.

o Disposal Request: Contact your institution's EHS department to arrange for the pickup and
disposal of the chemical waste.[4] They will coordinate with an approved environmental
management vendor for proper disposal, which typically involves incineration.[4]

o Documentation: Maintain a record of the disposal, including the quantity of waste and the
date of disposal, in accordance with your laboratory's standard operating procedures and
any applicable regulations.[4]

Disposal of Empty Containers

Empty containers that previously held (+/-)-Lisofylline should be managed as follows:

» Bottles that do not contain protected patient information can be discarded in the regular
trash.[4]

e If the container is labeled with any personal health information, it should be disposed of in a
manner that protects confidentiality, such as placing it in a red biohazard-chemotoxic
container for incineration.[4]

Logical Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of (+/-)-
Lisofylline.
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Logical workflow for the disposal of (+/-)-Lisofylline.

Disclaimer: This information is intended as a general guide. Always consult your institution's
specific policies and your local Environmental Health and Safety (EHS) office for detailed
instructions and to ensure compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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